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Compound of Interest

Compound Name: peri-Truxilline

Cat. No.: B1174987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
peri-Truxilline is one of the isomeric truxillines, which are cyclobutane dimers of

cinnamoylcocaine. These compounds are found as minor alkaloids in illicit cocaine samples

and their relative abundance can provide valuable information for determining the geographic

origin and trafficking routes of seized cocaine.[1] The quantitative analysis of peri-Truxilline in

forensic samples is crucial for chemical profiling and intelligence-led policing. This application

note provides detailed protocols for the extraction and quantitative analysis of peri-Truxilline
from various forensic matrices using liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Quantitative Data Summary
The following tables summarize the expected quantitative performance of the analytical

methods described in this document. These values are based on typical performance for

similar analytes and require validation in the user's laboratory.

Table 1: LC-MS/MS Method Performance Characteristics for peri-Truxilline
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Parameter Blood Urine Hair
Seized Drug
Sample

Limit of Detection

(LOD)
0.01 ng/mL 0.01 ng/mL 0.5 pg/mg 0.001 mg/mL

Limit of

Quantification

(LOQ)

0.05 ng/mL 0.05 ng/mL 1.5 pg/mg 0.005 mg/mL

Linear Range 0.05 - 50 ng/mL 0.05 - 50 ng/mL 1.5 - 500 pg/mg
0.005 - 1.00

mg/mL

Accuracy (%

Bias)
< 15% < 15% < 20% < 10%

Precision

(%RSD)
< 15% < 15% < 20% < 10%

Recovery > 85% > 85% > 70% N/A

Table 2: Gas Chromatography - Flame Ionization Detection (GC-FID) Method Performance for

Truxilline Isomers (Including peri-Truxilline) in Seized Drug Samples

Parameter Performance Reference

Linear Range 0.001 to 1.00 mg/mL [1]

Lower Detection Limit 0.001 mg/mL [1]

Experimental Protocols
Sample Preparation and Extraction
The choice of extraction method depends on the forensic matrix. Below are detailed protocols

for solid-phase extraction (SPE) and liquid-liquid extraction (LLE).

This protocol is suitable for the extraction of peri-Truxilline from blood and urine samples.

Materials:
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Mixed-mode cation exchange SPE cartridges

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium hydroxide

Formic acid

Deionized water

Internal Standard (IS) solution (e.g., peri-Truxilline-d3)

Centrifuge

Nitrogen evaporator

Protocol:

Sample Pre-treatment:

To 1 mL of whole blood or urine, add 10 µL of the internal standard solution.

Vortex for 30 seconds.

For blood samples, sonicate for 15 minutes to lyse the cells, then centrifuge at 3000 rpm

for 10 minutes. Use the supernatant for extraction.

SPE Cartridge Conditioning:

Wash the SPE cartridge with 3 mL of methanol.

Equilibrate the cartridge with 3 mL of deionized water.

Equilibrate with 3 mL of 100 mM phosphate buffer (pH 6.0).

Sample Loading:
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Load the pre-treated sample onto the conditioned SPE cartridge.

Wash the cartridge with 3 mL of deionized water.

Wash with 3 mL of 100 mM acetic acid.

Dry the cartridge under vacuum for 5 minutes.

Elution:

Elute the analyte with 3 mL of a freshly prepared mixture of dichloromethane, isopropanol,

and ammonium hydroxide (80:20:2 v/v/v).

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS parameters).

Vortex for 30 seconds and transfer to an autosampler vial for analysis.

This protocol is suitable for the extraction of peri-Truxilline from powder or tablet forms of

seized drugs.

Materials:

Chloroform (ACS grade or higher)

Isopropanol (ACS grade or higher)

Ammonium hydroxide (concentrated)

Sodium sulfate (anhydrous)

Internal Standard (IS) solution (e.g., peri-Truxilline-d3)

Vortex mixer

Centrifuge
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Nitrogen evaporator

Protocol:

Sample Preparation:

Accurately weigh 10 mg of the homogenized seized drug sample into a glass tube.

Add 1 mL of deionized water and 10 µL of the internal standard solution.

Vortex until the sample is fully dissolved.

Extraction:

Add 100 µL of concentrated ammonium hydroxide to basify the solution (pH > 9).

Add 5 mL of a chloroform/isopropanol mixture (9:1 v/v).

Vortex vigorously for 2 minutes.

Centrifuge at 3000 rpm for 5 minutes to separate the layers.

Solvent Evaporation:

Transfer the organic (lower) layer to a clean tube.

Add a small amount of anhydrous sodium sulfate to remove any residual water.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution:

Reconstitute the residue in 1 mL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis
Instrumentation:
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A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole

mass spectrometer.

LC Parameters:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 5% B

1-8 min: 5% to 95% B

8-10 min: 95% B

10.1-12 min: 5% B (re-equilibration)

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Source Temperature: 150°C

Desolvation Temperature: 400°C

Collision Gas: Argon
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MRM Transitions (Hypothetical - requires optimization):

peri-Truxilline: Precursor ion (Q1) > Product ion 1 (Q3), Product ion 2 (Q3)

peri-Truxilline-d3 (IS): Precursor ion (Q1) > Product ion (Q3)

Note: The specific MRM transitions, collision energies, and other MS parameters must be

optimized for the specific instrument used. The fragmentation patterns of truxillic and truxinic

acid derivatives can serve as a guide for this optimization.
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Caption: Experimental workflow for the quantitative analysis of peri-Truxilline.
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Caption: Logical relationship of analytical steps in forensic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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